Cas no 2229029-96-1 (3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine)

• Product Name: 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine
• CAS No: 2229029-96-1
• MF: C₉H₁₂N₄O₂
• MW: 208.21718120575
• CID: 6536365
• PubChem ID: 165853205
• Update Time: 2025-05-21

3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine
• 2229029-96-1
• EN300-1800942

• Inchi： 1S/C9H12N4O2/c1-5-8(6-4-7(10)15-12-6)9(14-3)13(2)11-5/h4H,10H2,1-3H3
• InChI Key： DFLSKSDTRUFNJT-UHFFFAOYSA-N
• SMILES： O(C)C1=C(C2C=C(N)ON=2)C(C)=NN1C

Computed Properties

• Exact Mass: 208.09602564g/mol
• Monoisotopic Mass: 208.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 79.1Ų

Additional information on 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine

Exploring the Potential of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine (CAS No. 2229029-96-1): A Comprehensive Overview

In the ever-evolving landscape of chemical research, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine (CAS No. 2229029-96-1) has emerged as a compound of significant interest. This heterocyclic molecule, featuring both pyrazole and oxazole moieties, presents unique structural characteristics that make it a promising candidate for various applications. Researchers and industry professionals are increasingly exploring its potential, particularly in the fields of medicinal chemistry and material science.

The molecular structure of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine combines the aromatic properties of pyrazole with the electron-rich nature of oxazole, creating a versatile scaffold. This combination has sparked interest in its potential as a building block for more complex molecules. Recent studies have focused on understanding its electronic properties, which could be valuable in designing novel materials with specific optoelectronic characteristics.

One of the most frequently asked questions about CAS No. 2229029-96-1 concerns its solubility and stability profile. Preliminary data suggests that this compound demonstrates moderate solubility in common organic solvents, with particular affinity for polar aprotic solvents. Its stability under various conditions is currently under investigation, with early results indicating reasonable thermal stability at room temperature. These properties make it potentially suitable for various synthetic applications.

In the context of current research trends, 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine aligns with the growing interest in nitrogen-containing heterocycles. The pharmaceutical industry, in particular, is showing increased attention to such structures due to their prevalence in bioactive molecules. While specific therapeutic applications for this compound are still being explored, its structural features suggest potential in drug discovery programs targeting various biological pathways.

The synthetic accessibility of CAS No. 2229029-96-1 has become a topic of discussion among organic chemists. Current synthetic routes typically involve multi-step procedures starting from commercially available precursors. Optimization of these synthetic pathways is an active area of research, with efforts focused on improving yields and reducing environmental impact. These developments are particularly relevant given the current emphasis on green chemistry principles in synthetic organic chemistry.

From a commercial perspective, the availability of 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine is gradually increasing as demand grows. Several specialty chemical suppliers now list this compound in their catalogs, typically offering it in research quantities. Pricing trends indicate moderate costs compared to similar complex heterocycles, making it accessible for academic and industrial research purposes.

Analytical characterization of CAS No. 2229029-96-1 typically involves standard techniques such as NMR spectroscopy, mass spectrometry, and elemental analysis. Recent advances in analytical instrumentation have enabled more detailed structural elucidation, providing deeper insights into its molecular properties. These characterization data are crucial for researchers working with this compound, particularly those exploring its potential in advanced applications.

Safety considerations for handling 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine follow standard laboratory protocols for organic compounds. While comprehensive toxicological data may not be widely available, preliminary assessments suggest that appropriate precautions should be taken when working with this material, including the use of personal protective equipment and proper ventilation. As with any chemical substance, proper risk assessment should precede experimental work.

The future outlook for CAS No. 2229029-96-1 appears promising, with several research groups investigating its potential applications. Current areas of exploration include its use as a ligand in coordination chemistry, a precursor for more complex heterocyclic systems, and a potential scaffold in medicinal chemistry. The compound's unique structural features continue to attract attention from diverse scientific disciplines.

For researchers interested in working with 3-(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)-1,2-oxazol-5-amine, it's recommended to review the latest literature and patent filings to stay updated on emerging applications. The compound's versatility suggests that new uses may be discovered as research progresses. Collaboration between synthetic chemists, material scientists, and biologists will likely be key to unlocking its full potential.

In conclusion, CAS No. 2229029-96-1 represents an interesting example of contemporary heterocyclic chemistry with potential across multiple disciplines. Its structural complexity and functional group arrangement offer numerous possibilities for chemical modification and application development. As research continues, we can anticipate new insights into the properties and utilities of this intriguing molecular entity.